4-(4-Methoxyphenyl)-3-methylisoxazol-5-amine

• IUPAC Name: 4-(4-methoxyphenyl)-3-methyl-1,2-oxazol-5-amine
• InChI: InChI=1S/C11H12N2O2/c1-7-10(11(12)15-13-7)8-3-5-9(14-2)6-4-8/h3-6H,12H2,1-2H3
• InChI Key: UKVNWFLUOHWKPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C2=CC=C(C=C2)OC)N
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

The compound “4-(4-Methoxyphenyl)-3-methylisoxazol-5-amine” is a derivative of isoxazole, which is a five-membered ring compound with an oxygen atom and a nitrogen atom. The “4-Methoxyphenyl” part suggests the presence of a phenyl ring with a methoxy group attached to it.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like X-ray Diffraction (XRD), Fourier Transform Raman (FT-Raman), Attenuated Total Reflection Fourier Transform Infrared (ATR-FTIR), and Ultraviolet-visible (UV–Vis) spectroscopy.

Chemical Reactions Analysis

Reactions of similar compounds, such as (4-methoxyphenyl)amine, with organosilicon isocyanates and phenylisocyanate have been studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using density functional theory (DFT) and TD-DFT/B3LYP/6-311++G (d,p) methods.

Scientific Research Applications

Sunscreen Technology and Photoprotection

• Applications :
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Antioxidant and Cytotoxic Effects

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Synthetic Chemistry

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Environmental Impact and Safety

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Mechanism of Action

Target of Action

Similar compounds have been found to interact with various targets such as egfr and vegfr-2 . These receptors play a crucial role in cell signaling pathways, influencing cell growth and proliferation.

Mode of Action

For instance, compounds with similar structures have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production .

Biochemical Pathways

Related compounds have been shown to impact pathways involving er stress, apoptosis, and the nf-kb inflammatory pathway .

Pharmacokinetics

Similar compounds have been found to meet admet and drug-likeness requirements without violating lipinski’s rule of five , suggesting good bioavailability.

Result of Action

Related compounds have been found to exhibit promising neuroprotective and anti-inflammatory properties .

Safety and Hazards

Similar compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They may cause acute oral toxicity, serious eye damage/eye irritation, skin sensitization, and could be combustible.

Future Directions

Future research could focus on the synthesis of new hybrid compounds using similar compounds as starting materials. These new compounds could potentially be developed as neuroprotective and anti-neuroinflammatory agents. Additionally, advancements in High-performance liquid chromatography (HPLC) could further improve the efficiency and versatility of drug discovery.